Cas no 96188-51-1 (Cyclohexanecarboxylic acid, 2-(1,1-dimethylethyl)-)

• Product Name: Cyclohexanecarboxylic acid, 2-(1,1-dimethylethyl)-
• CAS No: 96188-51-1
• MF: C₁₁H₂₀O₂
• MW: 184.275303840637
• CID: 4357788
• PubChem ID: 582101
• Update Time: 2025-11-02

Cyclohexanecarboxylic acid, 2-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 2-(1,1-dimethylethyl)-
• 2-(tert-Butyl)cyclohexanecarboxylicacid
• CBA39215
• EN300-716086
• Z792377172
• 96188-51-1
• SCHEMBL863426
• CBA39216
• 2-(Tert-butyl)cyclohexane-1-carboxylic acid
• AKOS010488645
• 2-tert-butylcyclohexane-1-carboxylic acid
• CS-0291068
• 2-(tert-Butyl)cyclohexanecarboxylic acid

• Inchi： 1S/C11H20O2/c1-11(2,3)9-7-5-4-6-8(9)10(12)13/h8-9H,4-7H2,1-3H3,(H,12,13)
• InChI Key： FVPFFBYHXHQMCY-UHFFFAOYSA-N
• SMILES： OC(C1CCCCC1C(C)(C)C)=O

Computed Properties

• Exact Mass: 184.146329876g/mol
• Monoisotopic Mass: 184.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monocyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Monocyclic monoterpenoids

Additional information on Cyclohexanecarboxylic acid, 2-(1,1-dimethylethyl)-

Exploring the Versatile Applications and Properties of Cyclohexanecarboxylic acid, 2-(1,1-dimethylethyl)- (CAS No. 96188-51-1)

Cyclohexanecarboxylic acid, 2-(1,1-dimethylethyl)- (CAS No. 96188-51-1) is a specialized organic compound that has garnered significant attention in various industrial and research applications. This compound, also known as 2-tert-Butylcyclohexanecarboxylic acid, belongs to the class of cyclohexane derivatives and is characterized by its unique structural features. The presence of a tert-butyl group at the 2-position of the cyclohexane ring imparts distinct chemical and physical properties, making it a valuable intermediate in synthetic chemistry.

The molecular formula of Cyclohexanecarboxylic acid, 2-(1,1-dimethylethyl)- is C11H20O2, with a molecular weight of 184.28 g/mol. Its structure consists of a cyclohexane ring substituted with a carboxylic acid group and a bulky tert-butyl group, which influences its reactivity and solubility. This compound is typically a white to off-white crystalline solid at room temperature, with moderate solubility in organic solvents such as ethanol, methanol, and dichloromethane. Its boiling point and melting point are key parameters for its handling and application in various processes.

One of the primary applications of Cyclohexanecarboxylic acid, 2-(1,1-dimethylethyl)- is in the pharmaceutical industry, where it serves as a building block for the synthesis of active pharmaceutical ingredients (APIs). The tert-butyl group enhances the steric hindrance, which can be exploited to modulate the biological activity of resulting compounds. Researchers are increasingly exploring its use in the development of anti-inflammatory agents and central nervous system (CNS) drugs, given its ability to influence pharmacokinetic properties.

In the flavor and fragrance industry, 2-tert-Butylcyclohexanecarboxylic acid is valued for its potential to contribute to the synthesis of novel aromatic compounds. Its derivatives are investigated for their ability to impart unique olfactory characteristics, making them candidates for high-end perfumes and food flavorings. The compound's stability under various conditions also makes it a reliable choice for long-lasting fragrance formulations.

The agrochemical sector has also shown interest in Cyclohexanecarboxylic acid, 2-(1,1-dimethylethyl)- due to its role in the synthesis of pesticides and herbicides. The tert-butyl group can enhance the lipophilicity of agrochemicals, improving their absorption and efficacy. Recent studies have highlighted its potential in developing environmentally friendly crop protection agents with reduced toxicity profiles.

From a material science perspective, this compound is being explored for its utility in polymer chemistry. Its incorporation into polymer chains can influence thermal stability and mechanical properties, making it relevant for advanced materials used in automotive and aerospace industries. The growing demand for high-performance polymers has spurred research into its derivatives as potential monomers or additives.

The synthesis of Cyclohexanecarboxylic acid, 2-(1,1-dimethylethyl)- typically involves the hydrogenation of corresponding aromatic precursors or the alkylation of cyclohexanecarboxylic acid derivatives. Modern synthetic approaches focus on green chemistry principles, aiming to reduce waste and improve atom economy. Catalytic methods using transition metal catalysts have shown promise in enhancing the efficiency of its production.

Quality control of 2-tert-Butylcyclohexanecarboxylic acid is crucial for its commercial applications. Analytical techniques such as high-performance liquid chromatography (HPLC), gas chromatography (GC), and nuclear magnetic resonance (NMR) spectroscopy are routinely employed to ensure purity and consistency. The compound's stability under various storage conditions is also a critical factor for manufacturers and end-users.

The global market for Cyclohexanecarboxylic acid, 2-(1,1-dimethylethyl)- has shown steady growth, driven by increasing demand from the pharmaceutical and specialty chemicals sectors. Asia-Pacific region, particularly China and India, has emerged as significant producers and consumers of this compound. Market analysts project continued expansion, especially with the rising interest in custom synthesis and contract manufacturing of specialty chemicals.

Environmental and regulatory aspects of 2-tert-Butylcyclohexanecarboxylic acid are important considerations for its industrial use. While not classified as hazardous under current regulations, proper handling procedures are recommended to ensure workplace safety. The compound's biodegradability and ecotoxicological profile are subjects of ongoing research, particularly in light of increasing environmental consciousness in chemical industries.

Recent scientific literature has highlighted novel applications of Cyclohexanecarboxylic acid, 2-(1,1-dimethylethyl)- in organic electronics and energy storage materials. Its structural features make it a potential candidate for developing organic semiconductors or electrolyte additives for batteries. These emerging applications align with global trends toward sustainable energy solutions and advanced electronic devices.

For researchers and industry professionals seeking information about 96188-51-1, it's important to consult reliable chemical databases and supplier specifications. The compound's CAS number serves as a unique identifier across scientific literature and commercial catalogs. Technical data sheets typically provide comprehensive information about its physical properties, handling precautions, and storage recommendations.

The future outlook for Cyclohexanecarboxylic acid, 2-(1,1-dimethylethyl)- appears promising, with potential applications expanding into biotechnology and nanomaterials. As synthetic methodologies advance and characterization techniques improve, new uses for this versatile compound are likely to emerge. Its role in addressing contemporary challenges in medicine, agriculture, and materials science continues to attract research interest worldwide.